Aflatoxicol
Aflatoxicol
Aflatoxin R0 is a metabolite of the carcinogenic mycotoxin aflatoxin B1. Aflatoxin R0 is produced by metabolism in animals as well as in fungi and can be reverted to the parent compound in fungi. Aflatoxin R0 is highly mutagenic when tested in the Ames' in vitro microbial detection system for carcinogens.
Brand Name:
Vulcanchem
CAS No.:
29611-03-8
VCID:
VC21335916
InChI:
InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h4-6,8-9,17-18H,2-3H2,1H3/t8-,9-,17+/m0/s1
SMILES:
COC1=C2C3=C(C(CC3)O)C(=O)OC2=C4C5C=COC5OC4=C1
Molecular Formula:
C17H14O6
Molecular Weight:
314.29 g/mol
Aflatoxicol
CAS No.: 29611-03-8
VCID: VC21335916
Molecular Formula: C17H14O6
Molecular Weight: 314.29 g/mol
* For research use only. Not for human or veterinary use.
| Description | Aflatoxin R0 is a metabolite of the carcinogenic mycotoxin aflatoxin B1. Aflatoxin R0 is produced by metabolism in animals as well as in fungi and can be reverted to the parent compound in fungi. Aflatoxin R0 is highly mutagenic when tested in the Ames' in vitro microbial detection system for carcinogens. |
|---|---|
| CAS No. | 29611-03-8 |
| Product Name | Aflatoxicol |
| Molecular Formula | C17H14O6 |
| Molecular Weight | 314.29 g/mol |
| IUPAC Name | (3S,7R,16S)-16-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one |
| Standard InChI | InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h4-6,8-9,17-18H,2-3H2,1H3/t8-,9-,17+/m0/s1 |
| Standard InChIKey | WYIWLDSPNDMZIT-IRWWLHRVSA-N |
| Isomeric SMILES | COC1=C2C3=C([C@H](CC3)O)C(=O)OC2=C4[C@@H]5C=CO[C@@H]5OC4=C1 |
| SMILES | COC1=C2C3=C(C(CC3)O)C(=O)OC2=C4C5C=COC5OC4=C1 |
| Canonical SMILES | COC1=C2C3=C(C(CC3)O)C(=O)OC2=C4C5C=COC5OC4=C1 |
| Synonyms | aflatoxicol aflatoxicol, (1R-(1alpha,6aalpha,9aalpha))-isomer aflatoxin R |
| PubChem Compound | 104744 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume